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Compound of Interest

Compound Name: 3-Pyridylacetonitrile

Cat. No.: B123655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 3-
Pyridylacetonitrile (CAS No: 6443-85-2), a key intermediate in the synthesis of various
pharmaceutical compounds.[1] Adherence to strict safety protocols is paramount when
handling this chemical to mitigate potential risks. This document summarizes critical data from
Safety Data Sheets (SDS) and other technical sources to ensure safe handling, storage, and
emergency response.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is the foundation of its safe
handling. 3-Pyridylacetonitrile is a colorless to pale yellow liquid or solid, depending on purity
and temperature.[2] It is soluble in polar organic solvents like alcohol, ether, and ketone, but
insoluble in water.[1][3][4]

Table 1: Physical and Chemical Properties of 3-Pyridylacetonitrile
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Property Value References
Molecular Formula C7HeN:2 [1]
Molecular Weight 118.14 g/mol [5]1[6]
Appearance CoIorI-ess to pale yellow liquid 2]

or solid
Boiling Point 101-109 °C at 1.5 mmHg 31516171
Melting Point 99-100 °C [11[31[7]
Density 1.108 g/mL at 25 °C [5]1[6]
Flash Point 98 °C (208.4 °F) - closed cup [51[6]
Refractive Index n20/D 1.529 [5][6]
Water Solubility Insoluble [11[3114]
Storage Temperature 2-8°C [L1[3151[61[7]

Hazard Identification and Classification

3-Pyridylacetonitrile is classified as a hazardous substance. It is crucial to understand its

specific hazard classifications to implement appropriate safety measures.

Table 2: GHS Hazard Classification for 3-Pyridylacetonitrile
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Hazard GHS Hazard Signal .
Pictogram References
Class Category Statement Word
H315:
Skin Irritation Category 2 Causes skin Warning GHSO07 [4115][6]
irritation
H319:
o Causes ]
Eye Irritation Category 2 ) Warning GHSO07 [4115][6]
serious eye
irritation
H301+H311+
Acute Toxicity H331: Toxic if
(Oral, swallowed, in
] Danger GHSO06 [8]
Dermal, contact with
Inhalation) skin or if
inhaled

Note: The acute toxicity classification is based on data for the closely related isomer, 2-

pyridylacetonitrile, and should be considered indicative for 3-pyridylacetonitrile in the

absence of specific data.

Toxicological Information

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for 3-Pyridylacetonitrile is not readily available in the public domain,

data for the isomeric compound 2-Pyridylacetonitrile suggests a high level of acute toxicity.

Therefore, 3-Pyridylacetonitrile should be handled with extreme caution, assuming a similar

toxicity profile.

Table 3: Acute Toxicity Data for 2-Pyridylacetonitrile (Isomer)

Route Species Value Reference
Oral Rat LD50: 166 mg/kg [7]
Dermal Rat LD50: 68 mg/kg [7]
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Due to the nitrile group, there is a potential for the release of hydrogen cyanide upon
combustion or in acidic conditions.[9]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-Pyridylacetonitrile are
not publicly available. However, the determination of the physical and chemical properties listed
in Table 1 follows standardized methodologies, such as those established by the OECD
(Organisation for Economic Co-operation and Development) for chemical testing. For instance,
flash point determination is typically conducted using a closed-cup tester.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 3-
Pyridylacetonitrile. The following PPE is recommended:

o Eye Protection: Chemical safety goggles or a face shield.[5][6][10]

» Hand Protection: Chemically resistant gloves (e.g., Butyl rubber, Viton®). Nitrile gloves may
not offer sufficient protection for prolonged contact.[11] Always check the manufacturer's
glove compatibility chart.

o Skin and Body Protection: A lab coat, and for larger quantities, chemical-resistant aprons or
suits may be necessary.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[11][12] If there is a risk of inhalation, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors and nitriles should be used.[5]

Storage

Store 3-Pyridylacetonitrile in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents, acids, and bases.[4][11] The
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recommended storage temperature is between 2-8°C.[1][3][5][6][7]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures

The following diagram outlines the initial steps to be taken in case of an emergency.
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Accidental Release Measures
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In case of a spill, evacuate the area and ensure adequate ventilation. Remove all sources of
ignition. Wear appropriate PPE as described in section 5.1. Absorb the spill with an inert
material (e.g., sand, vermiculite) and place it in a sealed container for disposal as hazardous
waste.[11] Do not allow the material to enter drains or waterways.

Fire-Fighting Measures

3-Pyridylacetonitrile is a combustible liquid.[5][6]

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
including carbon oxides, nitrogen oxides, and hydrogen cyanide.[9]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.

Disposal Considerations

Dispose of 3-Pyridylacetonitrile and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not dispose of it in the sewer
system. It should be treated as hazardous waste.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier
before handling 3-Pyridylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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